2-Acetamido-5-chlorobenzoic acid
Overview
Description
2-Acetamido-5-chlorobenzoic acid is an organic compound with the CAS Number: 5202-87-9 . It has a molecular weight of 213.62 and its IUPAC name is 2-(acetylamino)-5-chlorobenzoic acid . The compound is typically stored at temperatures between 2-8°C and appears as a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The molecular formula of 2-Acetamido-5-chlorobenzoic acid is C9H8ClNO3 . The InChI code for the compound is 1S/C9H8ClNO3/c1-5(12)11-8-3-2-6(10)4-7(8)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14) .Physical And Chemical Properties Analysis
2-Acetamido-5-chlorobenzoic acid is a pale-yellow to yellow-brown solid . It has a molecular weight of 213.62 and is typically stored at temperatures between 2-8°C .Scientific Research Applications
Pharmaceutical Field
- Application : 2-Acetamido-5-chlorobenzoic acid derivatives have been studied for their potential as non-steroidal anti-inflammatory drugs (NSAIDs) .
- Method of Application : The derivatives were synthesized using classic methods of acylation reactions with anhydride or acyl chloride . Their structural elucidation was performed using 1H NMR and 13C NMR .
- Results : An in-silico study showed that these derivatives have better bioavailability and binding affinity with the COX-2 receptor . Their in-vivo anti-nociceptive activity was investigated by means of a writhing test induced by acetic acid and a hot plate .
Synthesis of Organic Single Crystals
- Application : 2-Amino-5-nitropyridine 4-chlorobenzoic acid, a derivative of 2-Acetamido-5-chlorobenzoic acid, has been used in the synthesis of organic single crystals .
- Method of Application : The specific methods of synthesis and crystal growth are not detailed in the available information .
- Results : The resulting organic single crystals have potential applications in nonlinear optics and optical limiting .
Safety And Hazards
The compound is associated with certain hazards. It has been assigned the signal word “Warning” and is associated with Hazard Statement H302 . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (if in eyes, rinse cautiously with water for several minutes, remove contact lenses if present and easy to do, continue rinsing) .
properties
IUPAC Name |
2-acetamido-5-chlorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO3/c1-5(12)11-8-3-2-6(10)4-7(8)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFQIGFQXUBKVSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50323574 |
Source
|
| Record name | 2-acetamido-5-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50323574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetamido-5-chlorobenzoic acid | |
CAS RN |
5202-87-9 |
Source
|
| Record name | 5202-87-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=404334 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-acetamido-5-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50323574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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